Cas no 4976-88-9 (N-(tert-Butoxycarbonyl)-L-glutamine methyl ester)

• Product Name: N-(tert-Butoxycarbonyl)-L-glutamine methyl ester
• CAS No: 4976-88-9
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• MDL: MFCD25541921
• CID: 932784
• PubChem ID: 10956293
• Update Time: 2025-11-05

N-(tert-Butoxycarbonyl)-L-glutamine methyl ester Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butoxycarbonyl)-L-glutamine methyl ester
• N-(TERT-BUTOXYCARBONYL)-L-GLUTAMINE METHYL ESTER,WHITE SOLID
• methyl (2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate
• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoate
• SCHEMBL23845318
• AS-38843
• MFCD25541921
• CS-0453004
• BOC-L-GLUTAMINE METHYL ESTER
• QEKBLYGUGNADLL-ZETCQYMHSA-N
• (S)-Methyl5-amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• 4976-88-9
• Methyl (tert-butoxycarbonyl)-L-glutaminate
• DB-230976
• AKOS027323609
• DTXSID20449770
• (S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• BOC-L-Gln-OMe

• MDL： MFCD25541921
• Inchi： 1S/C11H20N2O5/c1-11(2,3)18-10(16)13-7(9(15)17-4)5-6-8(12)14/h7H,5-6H2,1-4H3,(H2,12,14)(H,13,16)/t7-/m0/s1
• InChI Key： QEKBLYGUGNADLL-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)OC)CCC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.13700
• Monoisotopic Mass: 260.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 459.8±40.0 °C at 760 mmHg
• Flash Point: 231.9±27.3 °C
• PSA: 112.20000
• LogP: 1.67230
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(tert-Butoxycarbonyl)-L-glutamine methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(tert-Butoxycarbonyl)-L-glutamine methyl ester

Recent Advances in N-(tert-Butoxycarbonyl)-L-glutamine methyl ester (CAS: 4976-88-9) Research

N-(tert-Butoxycarbonyl)-L-glutamine methyl ester (CAS: 4976-88-9) is a key intermediate in the synthesis of peptides and pharmaceutical compounds. Recent studies have highlighted its significance in the development of novel therapeutics, particularly in the fields of oncology and neurodegenerative diseases. This research briefing provides an overview of the latest findings and applications related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the use of N-(tert-Butoxycarbonyl)-L-glutamine methyl ester is its role in the synthesis of peptide-based drugs. Researchers have demonstrated its efficacy as a building block for the production of glutamine-rich peptides, which are being explored for their potential in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, offering a promising avenue for targeted treatment.

In addition to its applications in oncology, N-(tert-Butoxycarbonyl)-L-glutamine methyl ester has been investigated for its neuroprotective properties. A recent preclinical study indicated that this compound could modulate glutamate receptors, which are implicated in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study, conducted by a team at the University of Cambridge, suggested that the compound's ability to stabilize neuronal activity could pave the way for new therapeutic strategies.

The synthetic pathways for N-(tert-Butoxycarbonyl)-L-glutamine methyl ester have also seen significant improvements. A 2024 paper in Organic Process Research & Development detailed a novel, high-yield synthesis method that reduces production costs and environmental impact. This method utilizes green chemistry principles, such as solvent-free reactions and catalytic processes, to enhance the compound's scalability for industrial applications.

Despite these promising developments, challenges remain in the widespread adoption of N-(tert-Butoxycarbonyl)-L-glutamine methyl ester. Issues such as stability under physiological conditions and bioavailability need to be addressed in future research. However, the compound's versatility and potential for customization make it a valuable asset in the ongoing quest for innovative medical solutions.

In conclusion, N-(tert-Butoxycarbonyl)-L-glutamine methyl ester (CAS: 4976-88-9) continues to be a focal point in chemical and biomedical research. Its applications in peptide synthesis, cancer therapy, and neuroprotection underscore its importance in the field. As researchers refine its properties and explore new uses, this compound is poised to play a critical role in the development of next-generation therapeutics.